![molecular formula C14H12BrClOS B6223825 4-bromo-1-[(4-chlorophenyl)methoxy]-2-(methylsulfanyl)benzene CAS No. 2763750-94-1](/img/no-structure.png)
4-bromo-1-[(4-chlorophenyl)methoxy]-2-(methylsulfanyl)benzene
Overview
Description
4-Bromo-1-[(4-chlorophenyl)methoxy]-2-(methylsulfanyl)benzene (4-Br-1-MCPB) is a compound that has been studied for its potential therapeutic applications. It is a member of the class of benzene derivatives known as aryl sulfonamides. This compound has been studied for its ability to inhibit various enzymes and receptors, as well as its potential to act as an anti-inflammatory agent.
Scientific Research Applications
4-bromo-1-[(4-chlorophenyl)methoxy]-2-(methylsulfanyl)benzene has been studied for its potential therapeutic applications. It has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, it has been shown to inhibit the activity of various receptors, such as the serotonin receptor 5-HT1A, the histamine H1 receptor, and the angiotensin II type 1 receptor.
Mechanism of Action
The exact mechanism of action of 4-bromo-1-[(4-chlorophenyl)methoxy]-2-(methylsulfanyl)benzene is not yet fully understood. However, it is believed to act as an inhibitor of various enzymes and receptors. In particular, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two enzymes that are involved in the production of pro-inflammatory molecules. In addition, it has been shown to inhibit the activity of various receptors, such as the serotonin receptor 5-HT1A, the histamine H1 receptor, and the angiotensin II type 1 receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two enzymes that are involved in the production of pro-inflammatory molecules. In addition, it has been shown to inhibit the activity of various receptors, such as the serotonin receptor 5-HT1A, the histamine H1 receptor, and the angiotensin II type 1 receptor. As a result, this compound may have potential therapeutic applications in the treatment of various inflammatory conditions.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-bromo-1-[(4-chlorophenyl)methoxy]-2-(methylsulfanyl)benzene in laboratory experiments is its relatively simple synthesis. In addition, it has been shown to inhibit the activity of various enzymes and receptors, making it a useful tool for studying the effects of these molecules. However, the exact mechanism of action of this compound is not yet fully understood, and further research is needed to determine its potential therapeutic applications.
Future Directions
Given the potential therapeutic applications of 4-bromo-1-[(4-chlorophenyl)methoxy]-2-(methylsulfanyl)benzene, there are a number of future directions that could be explored. These include further research into its mechanism of action, its potential therapeutic applications, and its safety profile. In addition, further research could be conducted into the synthesis of this compound, as well as its potential interactions with other drugs. Finally, further research into its potential applications in drug delivery could also be conducted.
Synthesis Methods
The synthesis of 4-bromo-1-[(4-chlorophenyl)methoxy]-2-(methylsulfanyl)benzene is relatively simple. It involves the reaction of 4-bromobenzene-1-sulfonyl chloride with 4-chlorophenylmethoxy-2-methylsulfanylbenzene in the presence of an acid catalyst. The reaction is typically conducted at room temperature and the product is isolated by filtration. The purity of the product can be determined by thin-layer chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-bromo-1-[(4-chlorophenyl)methoxy]-2-(methylsulfanyl)benzene' involves the synthesis of the intermediate compound '4-bromo-2-(methylsulfanyl)phenol' followed by the reaction of this intermediate with '4-chlorobenzyl chloride' to obtain the final product.", "Starting Materials": [ "4-bromo-2-methylphenol", "thionyl chloride", "methyl mercaptan", "sodium hydroxide", "4-chlorobenzyl chloride" ], "Reaction": [ "Step 1: Synthesis of 4-bromo-2-(methylsulfanyl)phenol by reacting 4-bromo-2-methylphenol with thionyl chloride and methyl mercaptan in the presence of a base such as sodium hydroxide.", "Step 2: Purification of the intermediate compound by recrystallization or column chromatography.", "Step 3: Reaction of the intermediate compound with 4-chlorobenzyl chloride in the presence of a base such as potassium carbonate or cesium carbonate to obtain the final product '4-bromo-1-[(4-chlorophenyl)methoxy]-2-(methylsulfanyl)benzene'.", "Step 4: Purification of the final product by recrystallization or column chromatography." ] } | |
CAS RN |
2763750-94-1 |
Molecular Formula |
C14H12BrClOS |
Molecular Weight |
343.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
